Cas no 1955499-01-0 ((3,5-dimethylcyclohexyl)methanamine hydrochloride)

• Product Name: (3,5-dimethylcyclohexyl)methanamine hydrochloride
• CAS No: 1955499-01-0
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• MDL: MFCD30181119
• CID: 5238533
• PubChem ID: 122360513
• Update Time: 2025-10-19

(3,5-dimethylcyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanamine, 3,5-dimethyl-, hydrochloride (1:1)
• (3,5-dimethylcyclohexyl)methanamine hydrochloride

• MDL： MFCD30181119
• Inchi： 1S/C9H19N.ClH/c1-7-3-8(2)5-9(4-7)6-10;/h7-9H,3-6,10H2,1-2H3;1H
• InChI Key： LJKKQDVJESVHPV-UHFFFAOYSA-N
• SMILES： C(C1CC(C)CC(C)C1)N.Cl

Additional information on (3,5-dimethylcyclohexyl)methanamine hydrochloride

Recent Advances in the Study of (3,5-dimethylcyclohexyl)methanamine Hydrochloride (CAS: 1955499-01-0)

The compound (3,5-dimethylcyclohexyl)methanamine hydrochloride (CAS: 1955499-01-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclohexyl backbone and amine functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of research has been the optimization of synthetic routes for (3,5-dimethylcyclohexyl)methanamine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic hydrogenation method that significantly improved yield and purity compared to traditional approaches. This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies.

Pharmacological investigations have revealed that (3,5-dimethylcyclohexyl)methanamine hydrochloride exhibits moderate binding affinity to certain G-protein coupled receptors (GPCRs), particularly those involved in neurological disorders. In vitro assays demonstrated its ability to modulate serotonin and dopamine pathways, suggesting potential applications in mood disorders and neurodegenerative diseases. However, further in vivo studies are required to validate these findings and assess toxicity profiles.

Recent patent filings (2022-2023) indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its use as an intermediate in the synthesis of novel antipsychotic and antidepressant medications. The unique stereochemistry of the molecule appears to contribute to its selective receptor interactions, making it a valuable scaffold for drug development.

Structural-activity relationship (SAR) studies have been conducted to explore modifications of the (3,5-dimethylcyclohexyl)methanamine core. Researchers have found that subtle changes to the methyl group positions or the introduction of additional functional groups can dramatically alter receptor specificity and pharmacokinetic properties. These findings were presented at the 2023 American Chemical Society National Meeting and are currently under peer review for publication.

Challenges remain in the development of (3,5-dimethylcyclohexyl)methanamine hydrochloride-based therapeutics. Issues such as blood-brain barrier penetration, metabolic stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, (3,5-dimethylcyclohexyl)methanamine hydrochloride represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activity profile make it a compound worth watching as new studies emerge. The coming years will likely see increased research activity around this molecule, particularly in the context of central nervous system disorders.